3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• IUPAC Name: 3-(2-fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• InChI: InChI=1S/C13H13FO2/c1-8-2-3-10(14)9(4-8)12-5-13(6-12,7-12)11(15)16/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key: LCGHSIWOBLDKMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)C23CC(C2)(C3)C(=O)O
• Molecular Formula: C13H13FO2
• Molecular Weight: 220.24 g/mol

Description

“3-(2-Fluoro-5-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid” is a fluoro-substituted bicyclo[1.1.1]pentane (F-BCP). The core of this compound has been incorporated into the structure of the anti-inflammatory drug Flurbiprofen in place of the fluorophenyl ring.

Synthesis Analysis

A practical scalable approach to fluoro-substituted bicyclo[1.1.1]pentanes (F-BCPs) has been developed after more than 20 years of trials. This includes a practical metal-free homolytic aromatic alkylation protocol for the synthesis of similar compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a bicyclo[1.1.1]pentane core with a fluorine atom and a 2-fluoro-5-methylphenyl group attached.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the incorporation of a fluorine atom into organic molecules to fine-tune their physicochemical properties.

Physical And Chemical Properties Analysis

The physicochemical properties of fluoro-bicyclo[1.1.1]pentanes have been studied. For example, bridge-fluorination significantly increased the acidity of similar compounds.

Future Directions

The future directions in the research of this compound could involve further exploration of its physicochemical properties and potential applications in medicinal chemistry. The number of BCP-containing molecules is growing dramatically every year, indicating a promising future for this field.